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Compound Name: Anticancer agent 201

Cat. No.: B12380469 Get Quote

Application Notes and Protocols: Anticancer
Agent ONC201
For Researchers, Scientists, and Drug Development Professionals

Introduction
ONC201, also known as dordaviprone, is a first-in-class small molecule inhibitor of the G

protein-coupled dopamine receptor D2 (DRD2) and an allosteric agonist of the mitochondrial

caseinolytic protease P (ClpP).[1][2] Its mechanism of action involves the induction of the

integrated stress response, leading to the upregulation of TNF-related apoptosis-inducing

ligand (TRAIL) and its death receptor 5 (DR5), ultimately triggering apoptosis in cancer cells.[1]

[3][4] ONC201 has shown promise in preclinical and clinical studies for various cancers,

particularly high-grade gliomas.[2][5] This document provides detailed protocols for the

preparation and storage of ONC201 stock solutions to ensure its stability and efficacy in

research settings.
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Parameter Details Source(s)

Synonyms Dordaviprone, TIC10 [1][6]

Form Powder [7]

Storage (Powder) -20°C for up to 3 years [7]

Storage (in Solvent) -80°C for up to 1 year [7]

Shipping
Ambient temperature or with

blue ice
[7]

Solvents for Stock Solution DMSO [7]

In Vivo Formulation

DMSO + 30% PEG300 + 5%

Tween 80 + 60%

Saline/PBS/ddH₂O

[7]

Table 2: Stability of ONC201
Condition Stability Profile Source(s)

Hydrolytic Stress Stable [6]

Thermal Stress (Solid) Stable [6]

Oxidative Stress

Sensitive; degradation

observed in the presence of

hydrogen peroxide.

[6][8]

Photolytic Stress
Sensitive to light irradiation;

degradation observed.
[6][8]

pH Dependence

More stable in acidic

conditions (pH < 6) against

oxidation and photo-oxidation.

[8]

Experimental Protocols
Protocol 1: Preparation of ONC201 Stock Solution (10
mM in DMSO)
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Materials:

ONC201 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or clear tubes wrapped in aluminum foil

Vortex mixer

Calibrated pipettes

Procedure:

Pre-weighing Preparation: Allow the ONC201 powder vial to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of ONC201 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out the appropriate mass

based on its molecular weight.

Dissolution: Add the calculated volume of anhydrous DMSO to the ONC201 powder. For a

10 mM stock solution, if you weighed X mg of ONC201 (Molecular Weight: Y g/mol ), the

volume of DMSO would be (X / Y) * 100 µL.

Mixing: Vortex the solution until the ONC201 is completely dissolved. Gentle warming in a

37°C water bath for 10-15 minutes can aid dissolution if necessary.[9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles and light exposure. Store the

aliquots at -80°C for long-term storage (up to 1 year).[7]

Note: The final concentration of DMSO in cell culture media should be kept low (typically

<0.5%) to avoid solvent-induced toxicity.[10]
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Caption: ONC201 signaling pathway leading to apoptosis.

Experimental Workflow for In Vitro Cytotoxicity Assay
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Caption: Workflow for determining ONC201 cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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